Cas no 5133-69-7 (3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-)

5133-69-7 structure
Product name:3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-
CAS No:5133-69-7
MF:C12H15N3O
MW:217.267002344131
CID:1571358
3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl-
- 3-Butyl-1-phenyl-Δ2-1,2,4-triazolin-5-one
- 3-Butyl-1-phenyl-1H-1,2,4-triazol-5(4H)-one
- 5-n-Butyl-2,4-dihydro-2-phenyl-3H-1,2,4-triazol-3-one
- 3H-1,2,4-Triazol-3-one, 5-butyl-1,2-dihydro-2-phenyl-
-
- Inchi: 1S/C12H15N3O/c1-2-3-9-11-13-12(16)15(14-11)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H,13,14,16)
- InChI Key: UQKOWYYBLGSUHO-UHFFFAOYSA-N
- SMILES: N1C(CCCC)=NC(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 217.12165
Experimental Properties
- PSA: 44.7
3H-1,2,4-Triazol-3-one, 5-butyl-2,4-dihydro-2-phenyl- Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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